N-Methyl-N-[1-(6-phenylpyridazin-3-yl)azetidin-3-yl]pyridine-2-carboxamide

• IUPAC Name: N-methyl-N-[1-(6-phenylpyridazin-3-yl)azetidin-3-yl]pyridine-2-carboxamide
• InChI: InChI=1S/C20H19N5O/c1-24(20(26)18-9-5-6-12-21-18)16-13-25(14-16)19-11-10-17(22-23-19)15-7-3-2-4-8-15/h2-12,16H,13-14H2,1H3
• InChI Key: LDQIGKFVYWPFCI-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CN(C1)C2=NN=C(C=C2)C3=CC=CC=C3)C(=O)C4=CC=CC=N4
• Molecular Formula: C20H19N5O
• Molecular Weight: 345.4 g/mol

Description

N-Methyl-N-[1-(6-phenylpyridazin-3-yl)azetidin-3-yl]pyridine-2-carboxamide is a chemical compound that has gained significant interest in scientific research due to its potential therapeutic applications. It belongs to the class of pyridine-carboxamide compounds that have been shown to possess various biological activities.

Mechanism of Action

The mechanism of action of N-Methyl-N-[1-(6-phenylpyridazin-3-yl)azetidin-3-yl]pyridine-2-carboxamide is not fully understood. However, it is believed to act through the modulation of various signaling pathways involved in inflammation, pain, and cell proliferation. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. Additionally, it has been shown to induce apoptosis in cancer cells by activating the caspase cascade.
Biochemical and physiological effects:
This compound has been shown to possess various biochemical and physiological effects. It has been shown to reduce the levels of inflammatory mediators such as prostaglandins and cytokines. Moreover, it has also been shown to reduce pain and improve cognitive function in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

N-Methyl-N-[1-(6-phenylpyridazin-3-yl)azetidin-3-yl]pyridine-2-carboxamide has several advantages for lab experiments. It is relatively easy to synthesize and can be obtained in high yields. Moreover, it exhibits low toxicity and has been shown to be well-tolerated in animal studies. However, it also has some limitations, including its poor solubility in water, which can limit its use in certain experimental settings.

Future Directions

There are several future directions for the research on N-Methyl-N-[1-(6-phenylpyridazin-3-yl)azetidin-3-yl]pyridine-2-carboxamide. One potential direction is to investigate its potential use in the treatment of other diseases, such as autoimmune disorders and cardiovascular diseases. Moreover, further studies are needed to elucidate its mechanism of action and to optimize its pharmacokinetic properties. Additionally, the development of novel analogs with improved therapeutic properties is also an area of interest.

Synthesis Methods

The synthesis of N-Methyl-N-[1-(6-phenylpyridazin-3-yl)azetidin-3-yl]pyridine-2-carboxamide involves the reaction of 6-phenylpyridazin-3-amine with N-methyl-3-(pyridine-2-carboxamido)propan-1-amine in the presence of a suitable catalyst. The reaction proceeds through a series of steps, including nucleophilic addition, cyclization, and N-methylation, to yield the desired product.

Scientific Research Applications

N-Methyl-N-[1-(6-phenylpyridazin-3-yl)azetidin-3-yl]pyridine-2-carboxamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit various biological activities, including anti-inflammatory, analgesic, and antitumor effects. Moreover, it has also been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.